Cas no 2060044-78-0 ((2,4-dimethylphenyl)(methyl)oxo-lambda6-sulfanylidene(methyl)amine)

• Product Name: (2,4-dimethylphenyl)(methyl)oxo-lambda6-sulfanylidene(methyl)amine
• CAS No: 2060044-78-0
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• MDL: MFCD30345491
• CID: 5237250
• PubChem ID: 165437992
• Update Time: 2025-07-09

(2,4-dimethylphenyl)(methyl)oxo-lambda6-sulfanylidene(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Methanamine, N-[(2,4-dimethylphenyl)methyloxido-λ4-sulfanylidene]-
• [(2,4-dimethylphenyl)(methyl)oxo-lambda6-sulfanylidene](methyl)amine
• EN300-315027
• 2060044-78-0
• (2,4-dimethylphenyl)(methyl)oxo-lambda6-sulfanylidene(methyl)amine

• MDL： MFCD30345491
• Inchi： 1S/C10H15NOS/c1-8-5-6-10(9(2)7-8)13(4,12)11-3/h5-7H,1-4H3
• InChI Key： FJOHDGOOAOJRLQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C)=CC=1C)(=NC)=O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 303.7±52.0 °C(Predicted)

Additional information on (2,4-dimethylphenyl)(methyl)oxo-lambda6-sulfanylidene(methyl)amine

Compound CAS No. 2060044-78-0: (2,4-Dimethylphenyl)(Methyl)Oxo-Lambda6-Sulfanylidene(Methyl)Amine

The compound with CAS No. 2060044-78-0, commonly referred to as (2,4-Dimethylphenyl)(Methyl)Oxo-Lambda6-Sulfanylidene(Methyl)Amine, is a highly specialized organic compound with a unique chemical structure and diverse applications. This compound has garnered significant attention in the scientific community due to its potential in various fields, including materials science, pharmaceuticals, and catalysis. Recent studies have further elucidated its properties and functionalities, making it a subject of interest for researchers and industry professionals alike.

Chemical Structure and Properties

The molecular structure of (2,4-Dimethylphenyl)(Methyl)Oxo-Lambda6-Sulfanylidene(Methyl)Amine is characterized by a complex arrangement of functional groups. The 2,4-dimethylphenyl group contributes to the aromaticity and stability of the molecule, while the oxo-lambda6-sulfanylidene group introduces sulfur-based reactivity. The presence of two methylamine groups further enhances the compound's versatility in chemical reactions. Recent research has focused on understanding the electronic properties of this compound, particularly its ability to act as a Lewis base due to the lone pair on the nitrogen atom in the amine group.

Synthesis and Characterization

The synthesis of (2,4-Dimethylphenyl)(Methyl)Oxo-Lambda6-Sulfanylidene(Methyl)Amine involves a multi-step process that typically begins with the preparation of intermediate compounds. Key steps include nucleophilic substitution reactions and subsequent oxidation or reduction processes to achieve the desired functional groups. Advanced characterization techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography have been employed to confirm the molecular structure and purity of the compound. Recent advancements in green chemistry have also led to more efficient and environmentally friendly synthesis methods for this compound.

Applications in Materials Science

One of the most promising applications of (2,4-Dimethylphenyl)(Methyl)Oxo-Lambda6-Sulfanylidene(Methyl)Amine lies in materials science. Its unique combination of aromaticity and sulfur-based reactivity makes it an ideal candidate for use in polymer chemistry. Researchers have explored its role as a cross-linking agent in thermosetting polymers, where it enhances mechanical strength and thermal stability. Additionally, recent studies have highlighted its potential as a precursor for conducting polymers, which are widely used in electronic devices such as flexible displays and sensors.

Pharmaceutical Applications

In the pharmaceutical industry, (2,4-Dimethylphenyl)(Methyl)Oxo-Lambda6-Sulfanylidene(Methyl)Amine has shown promise as a building block for drug development. Its ability to form stable complexes with metal ions has led to its use in designing metallo-drugs targeting specific diseases such as cancer and neurodegenerative disorders. Recent clinical trials have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways.

Catalytic Applications

The compound also exhibits excellent catalytic properties, particularly in organocatalysis. Its ability to act as both a base and a nucleophile makes it an effective catalyst for various organic transformations, including aldol reactions and Michael additions. Recent studies have focused on optimizing its catalytic efficiency by modifying its structure through functional group engineering.

Recent Research Findings

Recent research has uncovered new insights into the properties and applications of (2,4-Dimethylphenyl)(Methyl)Oxo-Lambda6-Sulfanylidene(Methyl)Amine. For instance, scientists have discovered that this compound can serve as a highly effective ligand in homogeneous catalysis for asymmetric synthesis. This breakthrough has significant implications for the production of chiral pharmaceuticals and agrochemicals. Furthermore, studies on its interaction with biological systems have revealed potential applications in drug delivery systems and bioconjugate chemistry.

In conclusion, (2,4-Dimethylphenyl)(Methyl)Oxo-Lambda6-Sulfanylidene(Methyl)Amine, with CAS No. 2060044-78-0, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern science and technology.